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Compound Name: Clionasterol acetate

Cat. No.: B15197707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Clionasterol acetate, a naturally occurring phytosterol acetate, has garnered interest within

the scientific community for its potential biological activities. This document provides a detailed

technical guide on the chemical structure, physicochemical properties, and key identifiers of

Clionasterol acetate. It is intended to serve as a foundational resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Identity and Structure
Clionasterol acetate is the acetate ester of Clionasterol, a common phytosterol found in

various marine and terrestrial organisms. Its chemical structure is characterized by a steroid

nucleus with a side chain at C-17 and an acetate group at C-3.

Table 1: Chemical Identifiers of Clionasterol Acetate
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Identifier Value Source

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-17-[(2R,5S)-5-ethyl-6-

methylheptan-2-yl]-10,13-

dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

acetate

[1]

CAS Number 4651-54-1 [1][2][3]

Molecular Formula C₃₁H₅₂O₂ [1][3][4]

Canonical SMILES

CC--INVALID-LINK--

[C@H]1CC[C@@H]2[C@@]1(

CC[C@H]3[C@H]2CC=C4[C

@@]3(CC--INVALID-LINK--

OC(=O)C)C)C">C@@HC(C)C

[1]

Isomeric SMILES

CC--INVALID-LINK--

[C@H]1CC[C@@H]2[C@@]1(

CC[C@H]3[C@H]2CC=C4[C

@@]3(CC--INVALID-LINK--

OC(=O)C)C)C">C@@HC(C)C

[4]

InChI

InChI=1S/C31H52O2/c1-8-

23(20(2)3)10-9-21(4)27-13-14-

28-26-12-11-24-19-25(33-

22(5)32)15-17-

30(24,6)29(26)16-18-

31(27,28)7/h11,20-21,23,25-

29H,8-10,12-19H2,1-

7H3/t21-,23+,25+,26+,27-,28+,

29+,30+,31-/m1/s1

[1][2]

InChIKey
PBWOIPCULUXTNY-

UMKHIFOFSA-N
[1]
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Physicochemical Properties
The physicochemical properties of Clionasterol acetate are essential for its handling,

formulation, and understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Clionasterol Acetate

Property Value Source

Molecular Weight 456.7 g/mol [1]

Exact Mass 456.396730897 Da [1][4]

XLogP3 9.9 [1][4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 8 [4]

Heavy Atom Count 33 [4]

Complexity 737 [1][4]

Experimental Protocols
Detailed experimental data on the biological activity and specific protocols for the isolation or

synthesis of Clionasterol acetate are not extensively available in the public domain. The

following sections outline general methodologies that can be adapted for the study of this

compound.

General Isolation and Purification Protocol from Natural
Sources
Clionasterol acetate can be isolated from various natural sources, such as marine sponges or

plants. A general workflow for its isolation is depicted below.
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Extraction Fractionation Purification Analysis

Raw Biomass (e.g., Marine Sponge) Solvent Extraction
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(Silica Gel) Fractions HPLC
(Reverse Phase) Pure Clionasterol Acetate Spectroscopic Analysis

(NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Clionasterol acetate.

Methodology:

Extraction: The dried and powdered biological material is subjected to solvent extraction,

typically using a mixture of polar and non-polar solvents like dichloromethane and methanol.

Fractionation: The resulting crude extract is then fractionated using column chromatography

over a stationary phase such as silica gel. A gradient of solvents with increasing polarity is

used to elute different fractions.

Purification: Fractions showing the presence of the target compound (monitored by Thin

Layer Chromatography) are pooled and further purified using High-Performance Liquid

Chromatography (HPLC), often with a reverse-phase column.

Structure Elucidation: The structure of the purified compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Potential Biological Signaling Pathways
While specific signaling pathways modulated by Clionasterol acetate are not yet fully

elucidated, phytosterols, in general, are known to influence various cellular processes. A

hypothetical signaling pathway that could be investigated for the effects of Clionasterol
acetate is the NF-κB signaling pathway, which is central to inflammation.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by Clionasterol acetate.
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Potential Mechanism of Action:

It is hypothesized that Clionasterol acetate may exert anti-inflammatory effects by inhibiting

key components of the NF-κB signaling cascade. For instance, it could potentially inhibit the

IKK complex, thereby preventing the phosphorylation and subsequent degradation of IκBα.

This would lead to the sequestration of NF-κB in the cytoplasm, preventing its translocation to

the nucleus and the subsequent transcription of pro-inflammatory genes. Further experimental

validation is required to confirm this proposed mechanism.

Conclusion
This technical guide provides a summary of the currently available information on the chemical

structure and properties of Clionasterol acetate. While its biological activities and mechanisms

of action are still under investigation, this document serves as a valuable starting point for

researchers interested in exploring the therapeutic potential of this natural product. Further

studies are warranted to isolate and characterize this compound from various sources, to

develop efficient synthetic routes, and to comprehensively evaluate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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